Mercury(II) Cyanide

• CAS No.: 592-04-1
• Product Name: Mercury(II) Cyanide
• Molecular Formula: C2HgN2
• Molecular Weight: 252.63 g/mol
• IUPAC Name: dicyanomercury
• Standard InChI: InChI=1S/2CN.Hg/c2*1-2
• Standard InChIKey: FQGYCXFLEQVDJQ-UHFFFAOYSA-N
• SMILES: C(#N)[Hg]C#N
• Canonical SMILES: C(#N)[Hg]C#N
• Boiling Point: Decomposes
• Colorform: Colorless, tetragonal crystals or white powder; Transparent prisms
• Density: 4 at 68 °F (USCG, 1999); 4.00 g/cu cm @ 20 °C
• Melting Point: Decomposes at 320 °C
• Physical Description: Mercuric cyanide appears as odorless tetragonal crystals or white powder. Toxic by inhalation (dust, and the hydrogen cyanide from decomposition) and by ingestion. Toxic oxides of nitrogen are produced in fires.
• Description: Mercuric cyanide appears as odorless tetragonal crystals or white powder. Toxic by inhalation (dust, and the hydrogen cyanide from decomposition) and by ingestion. Toxic oxides of nitrogen are produced in fires.; Mercury dicyanide is a mercury coordination entity.
• Solubility: 1 g/13 ml water; 1 g/2 ml boiling water; 1 g /13 ml alcohol; 1 g/4 ml methanol; Slightly soluble in ether.; 9.3 G SOL IN 100 ML WATER @ 14 °C; 33 G IN 100 ML WATER @ 100 °C; 25 G IN 100 ML METHANOL @ 19.5 °C; 8 G IN 100 ML ALCOHOL; SOL IN AMMONIA, GLYCERIN; INSOL IN BENZENE
• Synonyms: Mercury Cyanide; Cianurina; Dicyanomercury; Mercuric Cyanide; Mercuric Cyanide; Mercury Dicyanide
• PubChem Compound: 11591
• Last Modified: Nov 11 2021